Cas no 159360-99-3 (1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)-)

1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)- structure
159360-99-3 structure
Product Name:1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)-
CAS No:159360-99-3
MF:C17H17N3
MW:263.336983442307
CID:1338225
Update Time:2024-08-17

1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)-
    • 1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)- (9CI)
    • Inchi: 1S/C17H17N3/c18-15(14-8-2-1-3-9-14)10-4-5-11-16(19)17-12-6-7-13-20-17/h1-13H,18-19H2/b5-4-,15-10-,16-11+
    • InChI Key: FTRGRWMJVWHPHJ-UXQJBKEJSA-N
    • SMILES: C(/C1=CC=CC=C1)(\N)=C\C=C/C=C(\C1=NC=CC=C1)/N

Computed Properties

  • Exact Mass: 263.14241

Experimental Properties

  • Density: 1.129±0.06 g/cm3(Predicted)
  • Boiling Point: 487.7±45.0 °C(Predicted)
  • PSA: 64.93
  • pka: 5.58±0.70(Predicted)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.